Cas no 17817-51-5 (2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol)

• Product Name: 2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol
• CAS No: 17817-51-5
• MF: C₁₆H₁₈ClNO
• MW: 275.773223400116
• CID: 1366589
• PubChem ID: 205354
• Update Time: 2025-04-20

2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorobenzyl)amino]-3-phenylpropan-1-ol
• 2-[(4-chlorophenyl)methylamino]-3-phenylpropan-1-ol
• DTXSID20939040
• 2-{[(4-Chlorophenyl)methyl]amino}-3-phenylpropan-1-ol
• AKOS012563841
• 1-Propanol, 2-((p-chlorobenzyl)amino)-3-phenyl-
• BRN 3969127
• 17817-51-5
• 2-((p-Chlorobenzyl)amino)-3-phenyl-1-propanol

• Inchi： 1S/C16H18ClNO/c17-15-8-6-14(7-9-15)11-18-16(12-19)10-13-4-2-1-3-5-13/h1-9,16,18-19H,10-12H2
• InChI Key： OGDUONDWPSSWNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.10784
• Monoisotopic Mass: 275.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26